(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(tetrahydrofuran-3-yl)methanone

• IUPAC Name: [7-(2-chlorophenyl)-1,1-dioxo-1,4-thiazepan-4-yl]-(oxolan-3-yl)methanone
• InChI: InChI=1S/C16H20ClNO4S/c17-14-4-2-1-3-13(14)15-5-7-18(8-10-23(15,20)21)16(19)12-6-9-22-11-12/h1-4,12,15H,5-11H2
• InChI Key: NRUOYLHYOJNQFA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCS(=O)(=O)C1C2=CC=CC=C2Cl)C(=O)C3CCOC3
• Molecular Formula: C16H20ClNO4S
• Molecular Weight: 357.9 g/mol

Description

(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(tetrahydrofuran-3-yl)methanone is a useful research compound. Its molecular formula is C16H20ClNO4S and its molecular weight is 357.85. The purity is usually 95%.
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Scientific Research Applications

Synthetic Applications

The compound's structural components, such as the tetrahydrofuran (THF) and thiazepan-4-yl moieties, are significant in synthetic chemistry. For instance, 2-Chlorotetrahydrofuran (2-Cl-THF), a related compound, has been utilized in the protection of alcohols, phenols, acids, and other functional groups as THF ethers, providing a general procedure for protecting hydroxyl functions. This methodology is beneficial in synthetic pathways where selective reactivity is needed, and the THF group can be readily removed under specific conditions (Kruse, Jonkers, Dert, & Gen, 2010).

Antioxidant Activity

Compounds with thiazole moieties, similar to the thiazepan component of the given compound, have been synthesized and evaluated for their antioxidant activity. A study demonstrated that thiazole analogues containing urea, thiourea, and selenourea functionalities exhibit significant antioxidant properties, highlighting the potential of such compounds in medicinal chemistry and drug development (Reddy, Srinivasulu, Peddanna, Apparao, & Ramesh, 2015).

Antiviral and Anticancer Agents

Thiadiazole and pyrazole derivatives, which share structural similarities with parts of the given compound, have been explored for their antiviral and anticancer activities. For example, thiadiazole sulfonamides showed potential anti-tobacco mosaic virus activity, suggesting the applicability of similar compounds in developing new antiviral agents (Chen, Xu, Liu, Yang, Fan, Bhadury, Hu, & Zhang, 2010). Another study synthesized pyrazole derivatives with promising anticancer activities, further underscoring the potential of structurally related compounds in therapeutic applications (Hayakawa, Shioya, Agatsuma, Furukawa, Naruto, & Sugano, 2004).